![molecular formula C8H9BrClF2N3 B6645823 N'-(3-bromo-5-chloropyridin-2-yl)-2,2-difluoropropane-1,3-diamine](/img/structure/B6645823.png)
N'-(3-bromo-5-chloropyridin-2-yl)-2,2-difluoropropane-1,3-diamine
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Overview
Description
N-(3-bromo-5-chloropyridin-2-yl)-2,2-difluoropropane-1,3-diamine, also known as BCPDA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. BCPDA is a member of the pyridine family and is a halogenated diamine compound with a molecular weight of 292.6 g/mol.
Mechanism of Action
The mechanism of action of N'-(3-bromo-5-chloropyridin-2-yl)-2,2-difluoropropane-1,3-diamine is not fully understood. However, studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. This compound has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to have low toxicity and does not cause any significant adverse effects. This compound has also been shown to have good bioavailability and can be easily absorbed by the body.
Advantages and Limitations for Lab Experiments
The advantages of using N'-(3-bromo-5-chloropyridin-2-yl)-2,2-difluoropropane-1,3-diamine in lab experiments include its high purity, low toxicity, and good bioavailability. However, the limitations of using this compound include its complex synthesis process, which requires expertise in organic chemistry, and its high cost.
Future Directions
There are several future directions for the research on N'-(3-bromo-5-chloropyridin-2-yl)-2,2-difluoropropane-1,3-diamine. In the field of medicine, further studies are needed to determine the potential of this compound as an anti-cancer agent and to understand its mechanism of action. In the field of agriculture, this compound can be studied for its potential use as an eco-friendly pesticide. In the field of materials science, this compound can be studied for its potential use in the synthesis of novel materials. Overall, the potential applications of this compound in various fields make it a promising compound for further research.
Synthesis Methods
The synthesis of N'-(3-bromo-5-chloropyridin-2-yl)-2,2-difluoropropane-1,3-diamine involves a multi-step process that includes the reaction of 3-bromo-5-chloropyridine with 2,2-difluoropropane-1,3-diamine in the presence of a catalyst. The resulting product is then purified by various methods, including recrystallization and column chromatography. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
N'-(3-bromo-5-chloropyridin-2-yl)-2,2-difluoropropane-1,3-diamine has been extensively studied for its potential applications in various scientific fields. In the field of medicine, this compound has been shown to have anti-cancer properties and has been tested on various cancer cell lines. This compound has also been studied for its potential use as an antibacterial and antifungal agent.
Properties
IUPAC Name |
N'-(3-bromo-5-chloropyridin-2-yl)-2,2-difluoropropane-1,3-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrClF2N3/c9-6-1-5(10)2-14-7(6)15-4-8(11,12)3-13/h1-2H,3-4,13H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGHWIIQYSGUODD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Br)NCC(CN)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrClF2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.53 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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